1-[2-(2,4-dimethylphenoxy)ethyl]azepane

• IUPAC Name: 1-[2-(2,4-dimethylphenoxy)ethyl]azepane
• InChI: InChI=1S/C16H25NO/c1-14-7-8-16(15(2)13-14)18-12-11-17-9-5-3-4-6-10-17/h7-8,13H,3-6,9-12H2,1-2H3
• InChI Key: RGFYJSRWEQLPSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCN2CCCCCC2)C
• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol

Description

1-[2-(2,4-dimethylphenoxy)ethyl]azepane, also known as DMPEA, is a chemical compound that belongs to the class of azepanes. DMPEA is a synthetic compound that has been used in various scientific research applications due to its unique properties and potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of 1-[2-(2,4-dimethylphenoxy)ethyl]azepane is not fully understood, but it is believed to act as a serotonin receptor agonist. 1-[2-(2,4-dimethylphenoxy)ethyl]azepane has been shown to bind to and activate the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
1-[2-(2,4-dimethylphenoxy)ethyl]azepane has been shown to have various biochemical and physiological effects. 1-[2-(2,4-dimethylphenoxy)ethyl]azepane has been shown to increase levels of dopamine and serotonin in the brain, which are neurotransmitters involved in the regulation of mood and behavior. 1-[2-(2,4-dimethylphenoxy)ethyl]azepane has also been shown to increase blood flow to the brain, which may contribute to its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-[2-(2,4-dimethylphenoxy)ethyl]azepane has several advantages for lab experiments, including its availability and stability. 1-[2-(2,4-dimethylphenoxy)ethyl]azepane is also relatively easy to synthesize, making it a cost-effective compound for research purposes. However, 1-[2-(2,4-dimethylphenoxy)ethyl]azepane has some limitations, including its potential toxicity and lack of specificity for serotonin receptors.

Future Directions

There are several future directions for the study of 1-[2-(2,4-dimethylphenoxy)ethyl]azepane. One potential direction is the development of more specific serotonin receptor agonists that can target specific subtypes of serotonin receptors. Another potential direction is the study of 1-[2-(2,4-dimethylphenoxy)ethyl]azepane as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action and potential therapeutic benefits of 1-[2-(2,4-dimethylphenoxy)ethyl]azepane.

Synthesis Methods

1-[2-(2,4-dimethylphenoxy)ethyl]azepane can be synthesized by a multistep reaction process that involves the use of various reagents and catalysts. The synthesis process involves the reaction of 2,4-dimethylphenol with ethylene oxide to form 2-(2,4-dimethylphenoxy)ethanol. This intermediate product is then reacted with aziridine in the presence of a catalyst to form 1-[2-(2,4-dimethylphenoxy)ethyl]azepane.

Scientific Research Applications

1-[2-(2,4-dimethylphenoxy)ethyl]azepane has been used in various scientific research applications due to its unique properties and potential therapeutic benefits. 1-[2-(2,4-dimethylphenoxy)ethyl]azepane has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders. 1-[2-(2,4-dimethylphenoxy)ethyl]azepane has also been studied for its potential use as a neuroprotective agent and in the treatment of neurodegenerative diseases.